2-Methyl-4-oxo-4H-chromene-8-carbaldehyde

• CAS No.: 94420-03-8
• Molecular Formula: C11H8O3
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 2-methyl-4-oxochromene-8-carbaldehyde
• InChI: InChI=1S/C11H8O3/c1-7-5-10(13)9-4-2-3-8(6-12)11(9)14-7/h2-6H,1H3
• InChI Key: GHFSSIKZGPKFMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=CC=CC(=C2O1)C=O

Description

2-Methyl-4-oxo-4H-chromene-8-carbaldehyde is a useful research compound. Its molecular formula is C11H8O3 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

18.5 g (62.8 mmol) of 2-methyl-8-[(1E)-prop-1-en-1-yl]-4H-chromen-4-one are dissolved in 400 ml of dichloromethane and cooled to −60° C. Ozone is passed into the reaction solution for 30 min. Dimethyl sulfide is then added to the reaction mixture. After warming to room temperature, the solvent is removed in vacuo, and the residue is slurried in a little methanol. The solid remaining after filtration is recrystallized from diethyl ether. 9.1 g (77.4% of theory) of the title compound are obtained.